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Compound of Interest

Compound Name:
5-oxothiomorpholine-3-carboxylic

Acid

Cat. No.: B1307545 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory safety and

operational excellence. This guide provides detailed, step-by-step procedures for the proper

disposal of 5-oxothiomorpholine-3-carboxylic acid (CAS Number: 14226-97-2), a compound

often used as an impurity standard for Carbocisteine.[1] Adherence to these protocols is

essential to minimize environmental impact and ensure personnel safety.

Hazard Profile and Safety Overview
5-Oxothiomorpholine-3-carboxylic acid is classified as a hazardous substance.[2] All

handling and disposal procedures should be conducted with appropriate personal protective

equipment (PPE) and in accordance with established laboratory safety protocols.

Key Hazards:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Incompatible Materials:
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Strong oxidizing agents.[2][3]

Hazardous Decomposition Products:

Under fire conditions, may produce:

Carbon oxides (CO, CO2)[2][3]

Nitrogen oxides (NOx)[2]

Sulfur oxides[3]

Hydrogen sulfide[2]

A summary of critical safety information is provided in the table below.
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Hazard
Classification

Description
Primary Routes of
Exposure

Recommended
PPE

Acute Oral Toxicity
Harmful if swallowed.

[2]
Ingestion

Safety glasses with

side shields, lab coat,

protective gloves

(e.g., nitrile).

Skin

Corrosion/Irritation

Causes skin irritation.

[2]
Skin contact

Safety glasses with

side shields, lab coat,

protective gloves

(e.g., nitrile).

Eye Damage/Irritation
Causes serious eye

irritation.[2]
Eye contact

Safety glasses with

side shields or

goggles.[2]

STOT - Single

Exposure

May cause respiratory

irritation.[2]
Inhalation

Use in a well-

ventilated area or with

a fume hood.

NIOSH/MSHA

approved respirator if

exposure limits are

exceeded.[2]

Experimental Protocol: Disposal of 5-
Oxothiomorpholine-3-Carboxylic Acid
This protocol outlines the standard operating procedure for the disposal of 5-
oxothiomorpholine-3-carboxylic acid from a laboratory setting. Disposal must comply with all

applicable regional, national, and local regulations.[2]

Materials:

Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

Designated hazardous waste container, clearly labeled
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Chemical fume hood

Waste manifest or logbook

Procedure:

Preparation and Segregation:

Ensure all PPE is worn correctly before handling the chemical.

Identify a suitable, designated hazardous waste container. The container must be

compatible with the chemical, in good condition, and have a secure lid.

Do not mix 5-oxothiomorpholine-3-carboxylic acid with incompatible waste streams,

particularly strong oxidizing agents.[2][3]

Waste Collection:

Solid Waste:

Carefully transfer any unused or waste solid 5-oxothiomorpholine-3-carboxylic acid
into the designated hazardous waste container.

Avoid creating dust.[2] If the material is a powder, conduct transfers in a fume hood or a

designated area with controlled ventilation.

Use tools (spatula, scoop) that are clean and compatible with the chemical.

Contaminated Materials:

Any materials that have come into direct contact with the chemical, such as weighing

paper, gloves, and disposable labware, should be considered contaminated.

Place all contaminated materials into the same designated hazardous waste container.

Solutions:

If the waste is in a solution, do not pour it down the drain.[3]
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Transfer the solution to a designated liquid hazardous waste container. Ensure the

container is properly labeled with the chemical name and concentration.

Container Management:

Securely close the lid of the hazardous waste container after each addition.

Label the container clearly with "Hazardous Waste," the full chemical name ("5-
oxothiomorpholine-3-carboxylic acid"), and the approximate quantity.

Store the waste container in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed professional waste

disposal service.[4]

Complete all necessary waste disposal documentation (e.g., waste manifest) as required

by your institution and local regulations.

Disposal should be carried out at an approved waste disposal plant.[2][3]

Spill Cleanup Procedure:

In the event of a spill, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area.

Control and Contain: Prevent further leakage or spillage if it is safe to do so.[2] For powder

spills, cover with a plastic sheet to minimize spreading.[2]

Cleanup:

Wear appropriate PPE, including respiratory protection if dust is generated.[5]

Use dry cleanup procedures; avoid creating dust.[2][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1307545?utm_src=pdf-body
https://www.benchchem.com/product/b1307545?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_96612-95-2.html
https://datasheets.scbt.com/sds/aghs/en/sc-319023.pdf
https://www.fishersci.com/store/msds?partNumber=CC24801DA&productDescription=1-BENZOTHIOPHENE-5-CARBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-319023.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-319023.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1411_msds.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-319023.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1411_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanically take up the spilled material (e.g., sweep or vacuum with an explosion-proof

vacuum) and place it in a labeled container for disposal.[2][5]

Decontamination: Clean the contaminated surface thoroughly.[2] Wash the area with soap

and water.[2]

Visual Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for 5-
oxothiomorpholine-3-carboxylic acid.
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Figure 1: Disposal Workflow for 5-Oxothiomorpholine-3-Carboxylic Acid
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Caption: Disposal Workflow for 5-Oxothiomorpholine-3-Carboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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